Cas no 1967496-93-0 (1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine)

• Product Name: 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine
• CAS No: 1967496-93-0
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 6157026
• PubChem ID: 102680818
• Update Time: 2025-10-29

1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1967496-93-0
• 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine
• EN300-1169672

• Inchi： 1S/C13H17N3O4S/c17-16(18)11-5-1-2-6-13(11)21(19,20)15-7-3-4-10-8-14-9-12(10)15/h1-2,5-6,10,12,14H,3-4,7-9H2
• InChI Key： NNZMVUARIQQBIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCC2CNCC12)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine

Introduction to 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine (CAS No. 1967496-93-0)

1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine, identified by its CAS number 1967496-93-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a 2-nitrobenzenesulfonyl group in its molecular framework introduces unique electronic and steric properties, making it a valuable scaffold for developing novel pharmacological agents.

The structural complexity of 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine arises from its fused ring system, which combines a pyrrole ring with a pyridine ring. This bicyclic architecture is known to enhance binding affinity and selectivity in biological targets, such as enzymes and receptors. The nitrobenzenesulfonyl moiety, in particular, serves as a key pharmacophore, contributing to the compound's reactivity and interaction with biological systems. Such features make it an attractive candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been a surge in research focused on leveraging heterocyclic compounds like 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine for therapeutic purposes. The pyrrolopyridine scaffold has been extensively studied for its role in modulating various biological pathways, including neurotransmitter receptor activity, inflammation, and cancer cell proliferation. The 2-nitrobenzenesulfonyl group further enhances its potential by enabling selective interactions with specific targets. This has led to several promising preclinical studies investigating its efficacy in models of neurological disorders and oncological conditions.

One of the most compelling aspects of 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine is its synthetic accessibility. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound, facilitating its use in both academic research and industrial drug development programs. The ability to modify the core structure while retaining its pharmacological properties has opened up numerous possibilities for derivative design. By incorporating different substituents at various positions within the molecule, chemists can fine-tune the biological activity and pharmacokinetic profile of this compound.

The chemical properties of 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine also make it an interesting subject for computational studies. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into the binding mechanisms and have helped guide the optimization process towards higher efficacy and lower toxicity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling faster and more targeted development efforts.

Recent advancements in analytical chemistry have further enhanced our understanding of 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine's behavior in complex systems. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have allowed researchers to characterize the compound's purity, stability, and metabolic pathways. These analytical methods are crucial for ensuring that the compound meets stringent quality standards before it can be advanced into clinical trials.

The potential applications of 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in agrochemicals and specialty chemicals, where similar heterocyclic compounds are known to exhibit bioactivity against pests and pathogens. Additionally, the compound's stability under various environmental conditions suggests that it could be utilized in industrial processes requiring robust chemical performance.

In conclusion, 1-(2-nitrobenzenesulfonyl)-octahydro-1H-pyrrolo[3,4-b]pyridine (CAS No. 1967496-93-0) represents a significant advancement in medicinal chemistry due to its complex structure and versatile biological potential. The combination of computational modeling, synthetic chemistry innovations, and rigorous analytical techniques continues to drive progress in understanding and harnessing this compound's therapeutic capabilities. As research efforts continue to evolve, we can expect further breakthroughs that will solidify its role as a cornerstone in future drug development initiatives.